Cas no 497868-19-6 (2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile)

• Product Name: 2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile
• CAS No: 497868-19-6
• MF: C₁₇H₁₂ClN₃OS
• MW: 341.814681053162
• CID: 5234833
• Update Time: 2026-03-08

2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile

• Inchi： 1S/C17H12ClN3OS/c18-12-8-6-11(7-9-12)15-20-16(22)14(10-19)17(23)21(15)13-4-2-1-3-5-13/h1-9,15,23H,(H,20,22)
• InChI Key： RTJMPPUHWNLRIP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)N(C2=CC=CC=C2)C(S)=C(C#N)C(=O)N1

Additional information on 2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile

Introduction to 2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile (CAS No. 497868-19-6)

The compound 2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile, identified by its CAS number 497868-19-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrimidine core with functional groups such as a thiol (-SH), chloro substituent (-Cl), and cyano (-CN) group, has garnered attention for its potential in medicinal applications. The structural complexity and electronic properties of this compound make it a promising candidate for further exploration in drug discovery and molecular biology.

Recent studies have highlighted the importance of tetrahydro-pyrimidine derivatives in the development of bioactive molecules. The presence of a mercapto group at the 6-position and an oxo group at the 4-position introduces unique reactivity and binding capabilities. These features are particularly relevant in designing inhibitors targeting enzymes involved in metabolic pathways or signal transduction processes. The chloro-substituted phenyl ring further enhances the compound's interaction with biological targets by modulating electronic distribution and steric hindrance.

The cyano group at the 5-position of the pyrimidine ring contributes to the compound's stability while also serving as a versatile handle for further chemical modifications. This allows for the synthesis of analogs with tailored properties, enabling researchers to optimize potency and selectivity. The combination of these functional groups positions this molecule as a valuable scaffold for exploring novel therapeutic strategies.

In the context of contemporary pharmaceutical research, the demand for innovative compounds with distinct mechanisms of action is ever-increasing. The 2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile (CAS No. 497868-19-6) aligns with this trend by offering a structurally diverse entity that could potentially address unmet medical needs. Its molecular framework is reminiscent of established pharmacophores found in approved drugs, suggesting that it may exhibit complementary biological activities.

One area of particular interest is the investigation of this compound as a precursor for kinase inhibitors. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. The thiol group in this molecule can engage in disulfide bond formation or act as a nucleophile in enzyme active sites, making it an attractive moiety for modulating kinase activity. Furthermore, the electron-withdrawing nature of the cyano group could enhance binding affinity by stabilizing negative charges on transition states.

Another promising application lies in its potential use as an intermediate for synthesizing antiviral agents. The pyrimidine scaffold is a common structural motif in nucleoside analogs that inhibit viral replication by mimicking natural nucleobases. By incorporating additional functional groups such as chloro and thiol substituents, researchers can fine-tune interactions with viral polymerases or integrases. Preliminary computational studies suggest that this compound may exhibit inhibitory effects against certain viral enzymes without significant off-target toxicity.

The synthesis of 2-(4-Chloro-phenyl)-6-mercapto-4-oxo-1-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile (CAS No. 497868-19-6) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions to form the pyrimidine ring followed by functionalization at specific positions using appropriate reagents such as thiourea derivatives and cyanating agents under controlled conditions. Advances in catalytic methods have further streamlined these processes toward greener and more efficient synthetic routes.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, metabolic stability, and membrane permeability are critical determinants of drug efficacy and bioavailability. Initial pharmacokinetic studies indicate that modifications to the phenyl ring or introduction of hydrophilic groups could enhance solubility while preserving biological activity—a crucial balance often sought after in drug development programs.

In conclusion,2-(4-Chloro-phenyl)-6-mercapto-4-oxyo 1 phenyl 1 2 3 4 tetrahydro pyrimidine 5 carbonitrile (CAS No 497868 19 6) stands out as a versatile molecule with significant potential across multiple therapeutic areas Its unique structural features including functional groups like mercapto chloro and cyano make it an intriguing candidate for further medicinal chemistry investigations By leveraging modern synthetic techniques computational modeling and biological assays researchers can uncover novel applications that may benefit patients worldwide